Cas no 2175581-32-3 (N-[2-[(1-Methylcyclohexyl)amino]-2-oxoethyl]-2-propenamide)

• Product Name: N-[2-[(1-Methylcyclohexyl)amino]-2-oxoethyl]-2-propenamide
• CAS No: 2175581-32-3
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5408453
• Update Time: 2025-06-15

N-[2-[(1-Methylcyclohexyl)amino]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(1-Methylcyclohexyl)amino]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C12H20N2O2/c1-3-10(15)13-9-11(16)14-12(2)7-5-4-6-8-12/h3H,1,4-9H2,2H3,(H,13,15)(H,14,16)
• InChI Key： ISIFAMIYTWZGCO-UHFFFAOYSA-N
• SMILES： C(NCC(NC1(C)CCCCC1)=O)(=O)C=C

Experimental Properties

• Density: 1.05±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 469.7±28.0 °C(Predicted)
• pka: 13.43±0.46(Predicted)

Additional information on N-[2-[(1-Methylcyclohexyl)amino]-2-oxoethyl]-2-propenamide

Recent Advances in the Study of N-[2-[(1-Methylcyclohexyl)amino]-2-oxoethyl]-2-propenamide (CAS: 2175581-32-3)

In recent years, the compound N-[2-[(1-Methylcyclohexyl)amino]-2-oxoethyl]-2-propenamide (CAS: 2175581-32-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific research.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of N-[2-[(1-Methylcyclohexyl)amino]-2-oxoethyl]-2-propenamide. Researchers have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular docking simulations to characterize its interactions with biological targets. Preliminary results suggest that the compound exhibits high affinity for specific protein receptors, making it a candidate for further drug development.

One of the key findings from recent investigations is the compound's potential as an inhibitor of certain enzymatic pathways involved in inflammatory and neurodegenerative diseases. In vitro and in vivo studies have demonstrated its efficacy in modulating key signaling molecules, thereby reducing pathological markers associated with these conditions. These findings have sparked interest in exploring its therapeutic applications in diseases such as Alzheimer's and rheumatoid arthritis.

Another area of active research is the optimization of the synthetic route for N-[2-[(1-Methylcyclohexyl)amino]-2-oxoethyl]-2-propenamide. Recent publications have reported improved yields and purity through the use of novel catalysts and reaction conditions. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing studies are addressing these gaps by conducting detailed absorption, distribution, metabolism, and excretion (ADME) analyses. Early data indicate that the compound has favorable bioavailability, but further optimization may be required to minimize potential side effects.

In conclusion, N-[2-[(1-Methylcyclohexyl)amino]-2-oxoethyl]-2-propenamide (CAS: 2175581-32-3) represents a promising candidate for therapeutic development, with recent research highlighting its potential in treating a range of diseases. Continued efforts in structural optimization, mechanistic studies, and preclinical evaluations will be essential to fully realize its clinical potential. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications in medicine.